Cas no 895042-86-1 (3-(Methoxymethyl)-4-phenyl-1H-pyrazol-5-amine)

3-(Methoxymethyl)-4-phenyl-1H-pyrazol-5-amine is a pyrazole derivative with a methoxymethyl substituent at the 3-position and a phenyl group at the 4-position. This compound is of interest in medicinal and synthetic chemistry due to its versatile reactivity, serving as a key intermediate in the synthesis of heterocyclic compounds. The presence of both an amine and methoxymethyl group enhances its utility in further functionalization, enabling the development of pharmacologically active molecules. Its stable structure and well-defined reactivity profile make it suitable for applications in drug discovery and organic synthesis. The compound is typically handled under controlled conditions to ensure purity and consistency in research applications.

3-(Methoxymethyl)-4-phenyl-1H-pyrazol-5-amine structure

895042-86-1 structure

Product Name:3-(Methoxymethyl)-4-phenyl-1H-pyrazol-5-amine

CAS No:895042-86-1

MF:C₁₁H₁₃N₃O

MW:203.240422010422

MDL:MFCD06135852

CID:1004992

PubChem ID:6456680

Update Time:2025-05-28

3-(Methoxymethyl)-4-phenyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

- 3-(Methoxymethyl)-4-phenyl-1H-pyrazol-5-amine
- 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine(SALTDATA: FREE)
- CHEMBRDG-BB 7959273
- HMS1597I22
- MFCD06135852
- AKOS000272867
- CCG-310750
- BB 0219144
- Z418978212
- 3-(Methoxymethyl)-4-phenyl-1H-pyrazol-5-ylamine, AldrichCPR
- DTXSID60424187
- 895042-86-1
- 5-Methoxymethyl-4-phenyl-2H-pyrazol-3-ylamine
- 5-(methoxymethyl)-4-phenyl-1H-pyrazol-3-amine
- EN300-41368
- SCHEMBL17731014
- VS-03372
- DB-139218
- STK392635
- BBL012527
- MDL： MFCD06135852
- Inchi： 1S/C11H13N3O/c1-15-7-9-10(11(12)14-13-9)8-5-3-2-4-6-8/h2-6H,7H2,1H3,(H3,12,13,14)
- InChI Key： REIKKMUTPQYVNL-UHFFFAOYSA-N
- SMILES： O(C)CC1=C(C(N)=NN1)C1C=CC=CC=1

Computed Properties

Exact Mass: 203.105862047g/mol
Monoisotopic Mass: 203.105862047g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 194
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 63.9Å²

Experimental Properties

Density: 1.211
Boiling Point: 420°C at 760 mmHg
Flash Point: 207.8°C
Refractive Index: 1.619

3-(Methoxymethyl)-4-phenyl-1H-pyrazol-5-amine Security Information

Hazard Category Code： 22
Hazardous Material Identification：

3-(Methoxymethyl)-4-phenyl-1H-pyrazol-5-amine Pricemore >>

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